4-(1-ethyl-1H-imidazol-2-yl)-1-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)carbonyl]piperidine

• IUPAC Name: [4-(1-ethylimidazol-2-yl)piperidin-1-yl]-(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methanone
• InChI: InChI=1S/C21H27N3O3/c1-3-23-12-9-22-20(23)15-7-10-24(11-8-15)21(25)17-13-16-5-4-6-18(26-2)19(16)27-14-17/h4-6,9,12,15,17H,3,7-8,10-11,13-14H2,1-2H3
• InChI Key: NBRBEVMDBGDRBD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCN(CC2)C(=O)C3CC4=C(C(=CC=C4)OC)OC3
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "4-(1-ethyl-1H-imidazol-2-yl)-1-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)carbonyl]piperidine" often involves multi-step synthetic routes that include nucleophilic substitution, cyclocondensation, and ring-closure reactions. A study by Hamdi et al. (2011) on the synthesis of 4-(4-acetyl-5-substituted-4,5-dihydro-1,3,4-oxodiazol-2-yl)methoxy)-2H-chromen-2-ones derivatives demonstrates the complexity and creativity required in synthesizing such compounds, highlighting the use of 4-hydroxycoumarine as a starting material and elaborating on the structures through various analytical methods (Hamdi, N., Passarelli, V., & Romerosa, A., 2011).

Molecular Structure Analysis

The determination of the molecular structure of complex organic compounds is crucial for understanding their chemical behavior and potential applications. For instance, the study by Naveen et al. (2015) on the synthesis, characterization, crystal, and molecular structure of a related compound shows the use of X-ray diffraction studies to confirm the conformation and detailed structure of the synthesized molecule (Naveen, S., Prasad, S., Manjunath, H. R., Kumar, C. S. A., Rangappa, K., Lokanath, N. K., & Sridhar, M. A., 2015).

Chemical Reactions and Properties

Chemical reactions involving "4-(1-ethyl-1H-imidazol-2-yl)-1-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)carbonyl]piperidine" and its derivatives are influenced by the functional groups present in the molecule. These reactions can include nucleophilic addition, electrophilic substitution, and other transformations that alter the compound's structure and properties. The work of Halim and Ibrahim (2021) provides insight into the chemical reactions and properties of a novel compound, demonstrating the application of density functional theory (DFT) for the analysis of structural and electronic properties (Halim, S. A., & Ibrahim, M., 2021).